Cas no 1643538-59-3 (4-Bromo-(2,5-dimethyl-d6)-thiazole)

• Product Name: 4-Bromo-(2,5-dimethyl-d6)-thiazole
• CAS No: 1643538-59-3
• MF: C₅H₆BrNS
• MW: 198.113809108734
• CID: 6810608
• PubChem ID: 133553972
• Update Time: 2025-03-06

4-Bromo-(2,5-dimethyl-d6)-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-(2,5-dimethyl-d6)-thiazole
• 1643538-59-3
• CS-19967

• Inchi： 1S/C5H6BrNS/c1-3-5(6)7-4(2)8-3/h1-2H3/i1D3,2D3
• InChI Key： QVOKCMXADQNRPT-WFGJKAKNSA-N
• SMILES： BrC1=C(C([2H])([2H])[2H])SC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 196.97809Da
• Monoisotopic Mass: 196.97809Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų